1-(2-Oxo-2-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)-2-oxoethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C13H18N2O4S/c16-10-1-2-11(17)15(10)9-12(18)14-5-3-13(4-6-14)19-7-8-20-13/h1-9H2
• InChI Key: OFGFUJPFSKPYNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)N2CCC3(CC2)OCCS3
• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol

Description

Synthesis Analysis

A convenient synthesis of new 8-oxa-2-azaspiro [4.5]decane, which is a part of the structure of the compound , has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane. This compound is promising for the production of important biologically active compounds.

Molecular Structure Analysis

The molecular structure of “1-(2-Oxo-2-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)ethyl)pyrrolidine-2,5-dione” includes an 8-azaspiro[4.5]decane core, which is a part of the structure of tropane alkaloids. Tropane alkaloids display a wide array of interesting biological activities.

Chemical Reactions Analysis

The synthesis of the 8-oxa-2-azaspiro[4.5]decane core involves chemical reactions such as alkylation and heterocyclization.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 298.36. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Anticancer Activity

• Researchers have explored the potential of this compound as an anticancer agent. Its unique spirocyclic structure and sulfur-containing moiety contribute to its activity against cancer cells. .

Future Directions

The compound is promising for the production of important biologically active compounds. Therefore, future research could focus on exploring its potential applications in the field of medicinal chemistry.